Cas no 2411248-76-3 (2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate)

2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate is a specialized organosulfur compound featuring a difluorocyclopropyl group attached to a phenyl sulfurofluoridate moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of fluorinated intermediates for pharmaceuticals and agrochemicals. The difluorocyclopropyl group enhances stability and modulates electronic properties, while the sulfurofluoridate functionality serves as a versatile leaving group or electrophile in cross-coupling and substitution reactions. Its high purity and well-defined reactivity profile make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and potential reactivity with nucleophiles.

2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate structure

2411248-76-3 structure

Product Name:2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate

CAS No:2411248-76-3

MF:C₉H₇F₃O₃S

MW:252.210292100906

CID:6341714

PubChem ID:145902404

Update Time:2025-05-24

2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

- 2-(2,2-difluorocyclopropyl)phenyl sulfurofluoridate
- 2411248-76-3
- EN300-7553216
- Z3919186389
- 2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate
- Inchi： 1S/C9H7F3O3S/c10-9(11)5-7(9)6-3-1-2-4-8(6)15-16(12,13)14/h1-4,7H,5H2
- InChI Key： XDZNUJYPTMUGKI-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(OC1C=CC=CC=1C1CC1(F)F)F

Computed Properties

Exact Mass: 252.00679974g/mol
Monoisotopic Mass: 252.00679974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 51.8Å²

2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7553216-1.0g	2-(2,2-difluorocyclopropyl)phenyl sulfurofluoridate	2411248-76-3	95.0%	1.0g	$0.0	2025-02-24

2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate Related Literature

1. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
2. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788

Additional information on 2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate

Introduction to 2-(2,2-Difluorocyclopropyl)phenyl Sulfurofluoridate (CAS No: 2411248-76-3)

2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate, identified by the CAS number 2411248-76-3, is a compound of significant interest in contemporary chemical research. This compound has garnered attention due to its unique structural properties and potential applications in various fields, including materials science and pharmaceuticals.

The molecular structure of 2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate comprises a phenyl group attached to a cyclopropane ring substituted with two fluorine atoms. The sulfurofluoridate functional group further enhances the compound's reactivity and versatility. Recent studies have highlighted its role in catalytic processes and its ability to participate in various organic transformations.

Research into this compound has revealed its potential as a precursor in the synthesis of advanced materials. For instance, its ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in the development of novel polymers and high-performance adhesives.

In the pharmaceutical sector, 2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate has shown promise as a building block for drug candidates targeting specific biological pathways. Its fluorinated structure contributes to enhanced bioavailability and stability, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of this compound. These studies have provided insights into its reactivity under various conditions, paving the way for optimized synthetic routes and improved industrial processes.

The synthesis of 2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate involves a multi-step process that includes fluorination and cyclization reactions. Innovations in these steps have led to higher yields and greater purity, making the compound more accessible for large-scale applications.

In conclusion, 2-(2,2-Difluorocyclopropyl)phenyl sulfurofluoridate (CAS No: 2411-76-3) stands as a testament to the ongoing advancements in chemical synthesis and materials science. Its unique properties and versatile applications position it as a key compound in future research and industrial developments.